Cas no 1807005-20-4 (3-Bromo-5-(difluoromethyl)-2-iodo-6-nitropyridine)

3-Bromo-5-(difluoromethyl)-2-iodo-6-nitropyridine is a highly functionalized pyridine derivative designed for advanced synthetic applications. Its unique combination of halogen substituents (bromo, iodo) and electron-withdrawing groups (difluoromethyl, nitro) makes it a versatile intermediate in cross-coupling reactions, nucleophilic substitutions, and other transformations. The presence of multiple reactive sites allows for selective modifications, enabling the synthesis of complex heterocyclic compounds. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise structural tuning is critical. Its stability under standard handling conditions ensures reliable performance in diverse reaction environments. Suitable for use in organometallic catalysis and medicinal chemistry, it offers researchers a robust building block for developing novel bioactive molecules.

3-Bromo-5-(difluoromethyl)-2-iodo-6-nitropyridine structure

1807005-20-4 structure

Product Name:3-Bromo-5-(difluoromethyl)-2-iodo-6-nitropyridine

CAS No:1807005-20-4

MF:C₆H₂BrF₂IN₂O₂

MW:378.897559642792

CID:4862548

Update Time:2025-06-14

3-Bromo-5-(difluoromethyl)-2-iodo-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-(difluoromethyl)-2-iodo-6-nitropyridine
- Inchi： 1S/C6H2BrF2IN2O2/c7-3-1-2(4(8)9)6(12(13)14)11-5(3)10/h1,4H
- InChI Key： XXLGIAUAKKRMQF-UHFFFAOYSA-N
- SMILES： IC1=C(C=C(C(F)F)C([N+](=O)[O-])=N1)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 228
XLogP3: 3
Topological Polar Surface Area: 58.7

3-Bromo-5-(difluoromethyl)-2-iodo-6-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029058408-250mg	3-Bromo-5-(difluoromethyl)-2-iodo-6-nitropyridine	1807005-20-4	97%	250mg	$988.80	2022-03-31
Alichem	A029058408-500mg	3-Bromo-5-(difluoromethyl)-2-iodo-6-nitropyridine	1807005-20-4	97%	500mg	$1,646.30	2022-03-31
Alichem	A029058408-1g	3-Bromo-5-(difluoromethyl)-2-iodo-6-nitropyridine	1807005-20-4	97%	1g	$3,158.80	2022-03-31

3-Bromo-5-(difluoromethyl)-2-iodo-6-nitropyridine Related Literature

1. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
2. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
4. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236

Additional information on 3-Bromo-5-(difluoromethyl)-2-iodo-6-nitropyridine

Research Brief on 3-Bromo-5-(difluoromethyl)-2-iodo-6-nitropyridine (CAS: 1807005-20-4): Recent Advances and Applications

The compound 3-Bromo-5-(difluoromethyl)-2-iodo-6-nitropyridine (CAS: 1807005-20-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This heterocyclic scaffold, characterized by the presence of bromo, difluoromethyl, iodo, and nitro functional groups, serves as a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and radiopharmaceuticals, highlighting its broad applicability in therapeutic interventions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-Bromo-5-(difluoromethyl)-2-iodo-6-nitropyridine as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound to introduce halogen-rich moieties into the inhibitor scaffold, enhancing binding affinity and selectivity. The study reported a 40% improvement in inhibitory activity compared to previous generations of BTK inhibitors, underscoring the compound's potential in treating B-cell malignancies and autoimmune diseases.

In the realm of antimicrobial research, a team from the University of Cambridge recently investigated the compound's role in combating drug-resistant bacterial strains. Their work, published in ACS Infectious Diseases, revealed that derivatives of 3-Bromo-5-(difluoromethyl)-2-iodo-6-nitropyridine exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) by targeting bacterial topoisomerase IV. The presence of the difluoromethyl group was found to be particularly crucial for membrane penetration and target engagement, offering new avenues for antibiotic development.

The radiopharmaceutical applications of this compound have also been explored, with a 2024 study in Nuclear Medicine and Biology detailing its use as a precursor for iodine-124 labeling. The researchers developed a novel PET imaging agent by incorporating 3-Bromo-5-(difluoromethyl)-2-iodo-6-nitropyridine into a tumor-targeting scaffold, achieving high tumor-to-background ratios in preclinical models of glioblastoma. This advancement holds promise for improved cancer diagnostics and treatment monitoring.

From a synthetic chemistry perspective, recent methodological developments have significantly improved the accessibility of 3-Bromo-5-(difluoromethyl)-2-iodo-6-nitropyridine. A 2023 report in Organic Letters described a streamlined, one-pot synthesis protocol that increased yield from 52% to 78% while reducing purification steps. This advancement is particularly valuable for industrial-scale production and further medicinal chemistry exploration.

Looking forward, the unique combination of functional groups in 3-Bromo-5-(difluoromethyl)-2-iodo-6-nitropyridine continues to inspire innovative applications across multiple therapeutic areas. Its versatility as a building block for drug discovery, combined with recent synthetic improvements, positions this compound as an important tool in the development of next-generation pharmaceuticals. Ongoing research is expected to uncover additional applications, particularly in the areas of targeted therapies and diagnostic agents.